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Compound of Interest

Compound Name:
Methyl 2-(4-bromophenyl)-2,2-

dimethylacetate

Cat. No.: B014716 Get Quote

A Technical Overview of Methyl 2-(4-
bromophenyl)-2,2-dimethylacetate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise yet comprehensive overview of Methyl 2-(4-
bromophenyl)-2,2-dimethylacetate, a key intermediate in various synthetic applications. The

following sections detail its chemical and physical properties, molecular structure, and its role in

organic synthesis and pharmaceutical development.

Compound Properties
Methyl 2-(4-bromophenyl)-2,2-dimethylacetate, with the CAS number 154825-97-5, is a

colorless to pale-colored oil at room temperature.[1][2] It is primarily utilized in organic

synthesis and as a pharmaceutical intermediate, for instance, in the synthesis of Bilastine.[1][2]

This compound is also employed in chemical research as a model to investigate reaction

mechanisms and develop new synthetic methods.[1]

Quantitative Data Summary
The key physicochemical properties of Methyl 2-(4-bromophenyl)-2,2-dimethylacetate are

summarized in the table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₁₁H₁₃BrO₂ [1][3][4][5][6]

Molecular Weight 257.12 g/mol [2][3][4][5]

CAS Number 154825-97-5 [1][2][3][4][5][6][7]

Appearance
Colourless oil / Clear Colorless

to Pale Liquid
[1][2]

Boiling Point 290 °C [1][2][7]

Density 1.337 g/cm³ [1][2][7]

Flash Point 129 °C [1][7]

Water Solubility 43 mg/L at 20 °C [1]

Refractive Index 1.522 [1]

Molecular Structure
The molecular structure of Methyl 2-(4-bromophenyl)-2,2-dimethylacetate is characterized

by a central quaternary carbon atom. This carbon is bonded to a 4-bromophenyl group, two

methyl groups, and a methyl ester group. The IUPAC name for this compound is Methyl 2-(4-

bromophenyl)-2-methylpropanoate.[2][4]

Caption: 2D representation of Methyl 2-(4-bromophenyl)-2,2-dimethylacetate.

Experimental Protocols
Detailed experimental protocols for the synthesis or analysis of Methyl 2-(4-
bromophenyl)-2,2-dimethylacetate are not provided in the referenced search results.

However, the compound is noted to be analyzable via reverse-phase high-performance liquid

chromatography (RP-HPLC).[6] A typical mobile phase for such analysis consists of

acetonitrile, water, and an acid like phosphoric or formic acid.[6] For preparative separation to

isolate impurities, this liquid chromatography method is scalable.[6]

Applications and Significance
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Methyl 2-(4-bromophenyl)-2,2-dimethylacetate serves as a versatile building block in organic

chemistry. Its significance lies in its utility for constructing more complex molecules.

Logical Flow of Utility
The diagram below illustrates the role of this compound as a key intermediate leading to the

development of final products in various industries.
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Caption: Role as a key intermediate in synthesis and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://sielc.com/methyl-2-4-bromophenyl-22-dimethylacetate
https://sielc.com/methyl-2-4-bromophenyl-22-dimethylacetate
https://chemwill.lookchem.com/products/CasNo-154825-97-5-Methyl-2--4-bromophenyl--2-2-dimethylacetate----CHemwill-23131054.html
https://chemwill.lookchem.com/products/CasNo-154825-97-5-Methyl-2--4-bromophenyl--2-2-dimethylacetate----CHemwill-23131054.html
https://www.benchchem.com/product/b014716#methyl-2-4-bromophenyl-2-2-dimethylacetate-molecular-structure-and-weight
https://www.benchchem.com/product/b014716#methyl-2-4-bromophenyl-2-2-dimethylacetate-molecular-structure-and-weight
https://www.benchchem.com/product/b014716#methyl-2-4-bromophenyl-2-2-dimethylacetate-molecular-structure-and-weight
https://www.benchchem.com/product/b014716#methyl-2-4-bromophenyl-2-2-dimethylacetate-molecular-structure-and-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b014716?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

